Cholic Acid 7-sulfate

• CAS No.: 60320-05-0
• Product Name: Cholic Acid 7-sulfate
• Molecular Formula: C24H40O8S
• Molecular Weight: 488.6 g/mol
• IUPAC Name: (4R)-4-[(3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,12-dihydroxy-10,13-dimethyl-7-sulfooxy-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
• Standard InChI: InChI=1S/C24H40O8S/c1-13(4-7-21(27)28)16-5-6-17-22-18(12-20(26)24(16,17)3)23(2)9-8-15(25)10-14(23)11-19(22)32-33(29,30)31/h13-20,22,25-26H,4-12H2,1-3H3,(H,27,28)(H,29,30,31)/t13-,14+,15-,16-,17+,18+,19-,20+,22+,23+,24-/m1/s1
• Standard InChIKey: RRVLNNMINXAIKC-OELDTZBJSA-N
• Isomeric SMILES: C[C@H](CCC(=O)O)[C@H]1CC[C@@H]2[C@@]1([C@H](C[C@H]3[C@H]2[C@@H](C[C@H]4[C@@]3(CC[C@H](C4)O)C)OS(=O)(=O)O)O)C
• SMILES: CC(CCC(=O)O)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)OS(=O)(=O)O)O)C
• Canonical SMILES: CC(CCC(=O)O)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)OS(=O)(=O)O)O)C
• Physical Description: Solid
• Description: 7-Sulfocholic acid, also known as 7-sulfocholate or cholic acid 7-sulfate, belongs to the class of organic compounds known as dihydroxy bile acids, alcohols and derivatives. Dihydroxy bile acids, alcohols and derivatives are compounds containing or derived from a bile acid or alcohol, and which bears exactly two carboxylic acid groups. 7-Sulfocholic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. 7-Sulfocholic acid has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, 7-sulfocholic acid is primarily located in the membrane (predicted from logP) and cytoplasm.
• Synonyms: 7-Sulfocholate;7-Sulfocholic Acid
• Reference: 1.Alnouti, Y. Bile acid sulfation: A pathway of bile acid elimination and detoxification. Toxicological Sciences 108(2), 225-246 (2009).
• PubChem Compound: 459070
• Last Modified: Nov 11 2021